Cas no 368-53-6 (3,5-Diaminobenzotrifluoride)

3,5-Diaminobenzotrifluoride Properties

Names and Identifiers

• 5-(Trifluoromethyl)benzene-1,3-diamine
• 5-Trifluoromethyl-1,3-phenylenediamine
• 5-(Trifluoromethyl)-1,3-phenylenediamine
• 5-Trifluoromethyl-m-phenylenediamine
• 3,5-Diaminobenzotrifluoride
• C7H7F3N2
• 3,5-Benzotrifluorodiamine
• 5-(Trifluoromethyl)-1,3-benzenediamine
• 1,3-Benzeneamine, 5-[(trifluoromethyl)-
• 1,3-Benzenediamine, 5-(trifluoromethyl)-
• Z89RD529KK
• alpha,alpha,alpha-Trifluorotoluene-3,5-diamine
• 5-trifluoromethyl-benzene-1,3-diamine
• 1,3-Benzeneamine, 5-((trifluoromethyl)-
• PubChe
• DTXSID4073170
• Q27295135
• 4-13-00-00264 (Beilstein Handbook Reference)
• MFCD00014776
• BENZOTRIFLUORODIAMINE, 3,5-
• 5-(Trifluoromethyl)-1,3-phenylenediamine, 98%
• FT-0614491
• AKOS002663569
• 3,5-diamino benzotrifluoride
• Toluene-3,5-diamine, alpha,alpha,alpha-trifluoro-
• 3-(trifluoromethyl)-1,5-phenylenediamine
• J-511244
• SCHEMBL394717
• 1-trifluoromethyl-3,5-diaminobenzene
• A6343
• SY031397
• NS00041454
• BRN 2966748
• AM62321
• CS-W017415
• T3239
• UNII-Z89RD529KK
• EINECS 206-708-8
• PS-8583
• 5-(Trifluoromethyl)-m-phenylenediamine
• FT-0654622
• AC-17469
• 368-53-6
• CHOLINEDIHYDROGENCITRATE
• EN300-4257760
• +Expand

• MDL： MFCD00014776
• InChIKey： KZSXRDLXTFEHJM-UHFFFAOYSA-N
• Inchi： 1S/C7H7F3N2/c8-7(9,10)4-1-5(11)3-6(12)2-4/h1-3H,11-12H2
• SMILES： FC(C1C([H])=C(C([H])=C(C=1[H])N([H])[H])N([H])[H])(F)F
• BRN： 2966748

Computed Properties

• Exact Mass: 176.05600
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 0
• Monoisotopic Mass: 176.056133
• Heavy Atom Count: 12
• Complexity: 147
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 52

Experimental Properties

• LogP: 3.03220
• PSA: 52.04000
• Refractive Index: 1.54
• Boiling Point: 275 ºC at 760 mmHg
• Melting Point: 87.0 to 91.0 deg-C
• Flash Point: 122.5 ºC
• Color/Form: Not available
• Solubility: Not available
• Density: 1.2773 (estimate)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides